Cas no 2228164-63-2 (3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228164-63-2
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 6250399
• PubChem ID: 165791372
• Update Time: 2025-07-18

3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid
• 2228164-63-2
• EN300-1861722

• Inchi： 1S/C17H17NO2/c18-13-10-17(11-13,16(19)20)15-9-5-4-8-14(15)12-6-2-1-3-7-12/h1-9,13H,10-11,18H2,(H,19,20)
• InChI Key： CQGNUULNTGPXOC-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CC=CC=C2C2C=CC=CC=2)CC(C1)N)=O

Computed Properties

• Exact Mass: 267.125928785g/mol
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid (CAS: 2228164-63-2)

The compound 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid (CAS: 2228164-63-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed publications, patent filings, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have focused on the synthesis and optimization of 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid, with particular emphasis on its stereochemistry and purity. Researchers have developed novel synthetic routes that improve yield and reduce by-products, making the compound more accessible for further biological evaluation. The compound's cyclobutane core, combined with its amino and carboxylic acid functional groups, presents a versatile scaffold for drug design, particularly in targeting protein-protein interactions and enzyme inhibition.

In vitro and in vivo studies have demonstrated that 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to modulate these pathways suggests its potential as a lead compound for the development of novel therapeutics. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacokinetic properties.

One of the key challenges in the development of 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid as a drug candidate is its solubility and bioavailability. Recent advancements in formulation technology, such as the use of nanoparticles and prodrug strategies, have shown promise in overcoming these limitations. Additionally, structure-activity relationship (SAR) studies have identified critical modifications that enhance the compound's efficacy and reduce off-target effects, paving the way for the development of second-generation derivatives.

The therapeutic potential of 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid extends beyond its immediate biological targets. Its unique chemical structure makes it a valuable tool for chemical biology research, particularly in the study of protein-ligand interactions and signal transduction pathways. Researchers are also exploring its use as a building block for the synthesis of more complex molecules, further expanding its utility in drug discovery.

In conclusion, 3-amino-1-(2-phenylphenyl)cyclobutane-1-carboxylic acid (CAS: 2228164-63-2) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Ongoing research efforts are focused on optimizing its synthesis, understanding its biological mechanisms, and improving its drug-like properties. The compound's potential as a therapeutic agent and research tool underscores the importance of continued investigation and development in this area.